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Compound of Interest

Compound Name: Dimethyl Azelate

Cat. No.: B156576 Get Quote

Introduction
Dimethyl azelate, the dimethyl ester of nonanedioic acid (azelaic acid), is a versatile chemical

compound with a wide range of applications. It serves as a key ingredient in the formulation of

lithium complex greases, enhancing their shear stability and load-carrying capacity for use in

heavy machinery and automotive sectors[1]. Additionally, it is utilized as a plasticizer in polymer

applications, a solvent for resins, and as a component in fragrances and cleaning agents[2][3].

In the realm of scientific research, dimethyl azelate is employed in environmental analysis of

particulate matter and as a bio-based building block for creating biodegradable polymers[1][2].

This document provides detailed protocols for the synthesis of dimethyl azelate from azelaic

acid and methanol, targeting researchers, chemists, and professionals in drug development

and material science. The primary method detailed is the acid-catalyzed Fischer esterification,

a robust and widely-used procedure.

Chemical Reaction Pathway
The synthesis of dimethyl azelate from azelaic acid and methanol is a classic example of a

Fischer esterification. In this reaction, the two carboxylic acid groups of azelaic acid react with

two molecules of methanol in the presence of an acid catalyst to form the corresponding

diester, dimethyl azelate, and water as a byproduct. The reaction is reversible and typically

requires an excess of methanol and a catalyst to drive the equilibrium towards the product.
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Synthesis

Work-up & Isolation

Purification & Analysis

1. Combine Azelaic Acid
& Anhydrous Methanol

2. Add Acid Catalyst
(e.g., H₂SO₄)

3. Heat to Reflux
(4-8 hours)

4. Remove Excess Methanol

5. Dissolve & Extract
with Organic Solvent

6. Neutralize Acid
(NaHCO₃ wash)

7. Dry Organic Layer
(e.g., MgSO₄)

8. Concentrate Solution

9. Vacuum Distillation

10. Characterize Product
(GC-MS, NMR, IR)

Pure Dimethyl Azelate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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